Cas no 135546-42-8 (Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-)

• Product Name: Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-
• CAS No: 135546-42-8
• MF: C₁₈H₂₆O
• MW: 258.398445606232
• CID: 1238370
• PubChem ID: 53393473
• Update Time: 2025-04-20

Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[g]-2-benzopyran,1,3,4,6,7,8-hexahydro-1,6,6,7,8,8-hexamethyl-
• AKOS015903820
• 1,6,6,7,8,8-hexamethyl-1,3,4,6,7,8-hexahydrocyclopenta[g]isochromene
• HHCB 10 microg/mL in Isooctane
• 1,6,6,7,8,8-hexamethyl-1,3,4,7-tetrahydrocyclopenta[g]isochromene
• HHCB 10 microg/mL in Cyclohexane
• Galaxolide (Mixture of Diastereomers) (>80%)
• 1,3,4,6,7,8-Hexahydro-4,6,6,7,8,8-hexamethylcyclopenta[g]-2-benzopyran, analytical standard
• 135546-42-8
• DTXSID401044681

• MDL： MFCD00217003
• Inchi： 1S/C18H26O/c1-11-14-10-16-15(9-13(14)7-8-19-11)17(3,4)12(2)18(16,5)6/h9-12H,7-8H2,1-6H3
• InChI Key： YWMTVUUYOAIDBC-UHFFFAOYSA-N
• SMILES： O1CCC2C(C1C)=CC1=C(C=2)C(C)(C)C(C)C1(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 258.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23